3-Chloro-6-methylpyrazine-2-carboxylic acid CAS 1384678-93-6 properties
Executive Summary 3-Chloro-6-methylpyrazine-2-carboxylic acid (CAS 1384678-93-6) is a high-value heterocyclic scaffold employed primarily in the synthesis of antitubercular agents, kinase inhibitors, and antiviral pharma...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Chloro-6-methylpyrazine-2-carboxylic acid (CAS 1384678-93-6) is a high-value heterocyclic scaffold employed primarily in the synthesis of antitubercular agents, kinase inhibitors, and antiviral pharmacophores. Its structural utility lies in its bifunctionality : the electron-deficient pyrazine ring facilitates nucleophilic aromatic substitution (
) at the C3 position, while the C2-carboxylic acid provides a handle for amidation or esterification. This guide details the physicochemical profile, strategic reactivity, and validated handling protocols for this compound, positioning it as a critical intermediate for diversifying chemical libraries.
Chemical Identity & Physicochemical Profile
The introduction of the methyl group at C6 modulates the lipophilicity (LogP) of the pyrazine core compared to its non-methylated analogues, potentially improving the pharmacokinetic profile (ADME) of downstream derivatives.
Property
Data
Note
CAS Number
1384678-93-6
Unique Identifier
IUPAC Name
3-Chloro-6-methylpyrazine-2-carboxylic acid
Molecular Formula
Molecular Weight
172.57 g/mol
Appearance
Off-white to pale yellow solid
Crystalline powder
Solubility
DMSO, Methanol, DMF
Low solubility in water (acidic pH)
pKa (Predicted)
~2.8 (COOH), ~0.5 (Pyrazine N)
Stronger acid than benzoic acid due to N-heterocycle
Storage
2–8°C, Inert Atmosphere
Hygroscopic; store under Argon/Nitrogen
Strategic Reactivity & Mechanism
The reactivity of 3-chloro-6-methylpyrazine-2-carboxylic acid is governed by the "push-pull" electronics of the pyrazine ring.
The Electronic Landscape
C3-Chlorine Activation: The nitrogen atoms at positions 1 and 4 render the ring electron-deficient (
-deficient). This lowers the energy of the LUMO, making the carbon-chlorine bond at C3 highly susceptible to nucleophilic attack (), even with weak nucleophiles.
C6-Methyl Effect: The methyl group acts as a weak electron donor (inductive effect,
). While it slightly deactivates the ring compared to the non-methylated analog, it provides essential steric bulk that can prevent metabolic oxidation at the C6 position in final drug candidates.
C2-Carboxylic Acid: This group is prone to decarboxylation under high thermal stress (
C) if not protected. It is typically converted to an amide or ester before harsh conditions to prevent zwitterion formation that hampers solubility.
Reactivity Workflow Visualization
Figure 1: Divergent synthesis pathways. The C2-carboxylic acid is typically functionalized (Amidation/Esterification) prior to C3-chlorine displacement to optimize yields.
Experimental Protocols
The following protocols are adapted from validated methodologies for chloropyrazine carboxylates, ensuring high fidelity and reproducibility.
Protocol A: One-Pot Amidation (Synthesis of Carboxamide Derivatives)
Context: This reaction preserves the C3-chlorine for later substitution while installing the amide pharmacophore.
Context: Displacement of the chlorine atom.[2] Requires the C2 position to be an ester or amide to prevent electronic repulsion from the carboxylate anion.
Acidic Nature: The compound is corrosive to mucous membranes. Use a fume hood.
Thermal Instability: Avoid heating the free acid above
C without solvent, as pyrazine carboxylic acids can decarboxylate.
Waste Disposal: Segregate as halogenated organic waste.
References
Jandourek, O., et al. (2015).[2] "Microwave-Assisted Synthesis of Pyrazinamide Derivatives: The Coupling Reaction of 3-Chloropyrazine-2-Carboxamide and Ring-Substituted Anilines." Current Organic Synthesis, 12(2).
Servusova, B., et al. (2017). "Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation." Molecules, 22(2).[1]
Author: BenchChem Technical Support Team. Date: February 2026
Chemical Structure & Isomer Analysis: 3-Chloro-6-methylpyrazine-2-carboxylic Acid
Part 1: Structural Architecture & Isomerism
1.1 Core Chemical Identity
The target compound, 3-Chloro-6-methylpyrazine-2-carboxylic acid (CAS: 1384678-93-6), represents a highly specific scaffold in medicinal chemistry, often utilized as a "warhead" precursor in the synthesis of P2X3 antagonists and other kinase inhibitors. Its reactivity is defined by the interplay between the electron-deficient pyrazine ring, the labile chlorine atom at position 3, and the steric influence of the methyl group at position 6.
1.2 Positional Isomerism: The Critical Distinction
In pyrazine chemistry, "regioisomer scrambling" is a common synthetic pitfall. The two most frequently confused isomers are the target (3-Cl, 6-Me) and its inverted analog (6-Cl, 3-Me). Distinguishing these requires a precise understanding of the numbering convention relative to the heteroatoms.
Target (3-Cl, 6-Me): The chlorine is ortho to the carboxylic acid (C2) and meta to the methyl group (C6).
Isomer (6-Cl, 3-Me): The chlorine is meta to the carboxylic acid (C2) and para to the methyl group (C3).
Visualization of Isomeric Relationships
Figure 1: Structural comparison between the target scaffold and its primary regioisomer.
Part 2: Synthetic Methodology (Authoritative Protocol)
2.1 Retrosynthetic Logic
Direct chlorination of 6-methylpyrazine-2-carboxylic acid often yields a mixture of isomers or over-chlorinated products. The most reliable, self-validating route involves the Sandmeyer-type transformation of the corresponding amino-pyrazine precursor. This method ensures regiocontrol because the amino group directs the substitution.
2.2 Protocol: Diazotization-Chlorination Sequence
Precursor: 3-Amino-6-methylpyrazine-2-carboxylic acid (CAS 2727-13-1 for des-methyl analog reference; specific precursor required).
Step-by-Step Workflow:
Step
Operation
Critical Parameter (Causality)
1. Solubilization
Dissolve 3-amino-6-methylpyrazine-2-carboxylic acid in conc. HCl (12M).
High acidity is required to protonate the pyrazine nitrogens and prevent side-coupling during diazotization.
2. Diazotization
Cool to -5°C. Add NaNO₂ (aq) dropwise. Maintain T < 0°C.
Temperature control is vital. Exotherms >5°C decompose the unstable diazonium intermediate to a phenol (hydroxy-pyrazine).
3. Substitution
Transfer the cold diazonium salt solution into a solution of CuCl in conc. HCl at 0°C.
Cu(I) acts as a radical catalyst (Sandmeyer) to facilitate Cl substitution rather than hydrolysis.
4. Workup
Allow to warm to RT. Extract with EtOAc.
The product precipitates or is extracted into the organic phase; the acid form is soluble in organics at low pH.
Synthetic Pathway Diagram
Figure 2: Regioselective synthesis via Sandmeyer reaction to ensure 3-Cl placement.
Part 3: Analytical Discrimination (Self-Validating Logic)
3.1 NMR Spectroscopy: The Diagnostic H5 Proton
The most definitive method to distinguish the target from its 6-chloro-3-methyl isomer is ¹H NMR. Both molecules possess a single aromatic proton at the C5 position, but its chemical environment differs significantly due to the proximity of the chlorine atom.
Target (3-Cl, 6-Me): The H5 proton is adjacent to the Methyl group (C6). Methyl is an electron-donating group (EDG) via hyperconjugation. This exerts a shielding effect , shifting the H5 signal slightly upfield.
Isomer (6-Cl, 3-Me): The H5 proton is adjacent to the Chlorine atom (C6). Chlorine is an electron-withdrawing group (EWG) via induction. This exerts a deshielding effect , shifting the H5 signal downfield.[4]
Comparative Data Table
Feature
Target: 3-Chloro-6-methyl
Isomer: 6-Chloro-3-methyl
H5 Proton Shift
~8.3 - 8.5 ppm
~8.6 - 8.8 ppm
Coupling
Singlet (broadened by Me coupling)
Singlet (sharp)
C13 NMR (C-Cl)
~145-148 ppm (C3)
~150-153 ppm (C6)
HPLC Retention
Typically elutes later (Less polar due to Cl/COOH proximity masking polar surface)
Typically elutes earlier
Analytical Decision Tree
Figure 3: NMR-based logic flow for rapid isomer identification.
References
Fluorochem. (2024). 3-Chloro-6-methylpyrazine-2-carboxylic acid Product Sheet. Retrieved from
PubChem. (2024). 3-Amino-6-chloropyrazine-2-carboxylic acid (Precursor Data). National Library of Medicine. Retrieved from
Dolezal, M. et al. (2002). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules, 7, 363-373. Retrieved from
ChemicalBook. (2024). 3-Chloro-2-pyrazinecarboxylic acid NMR Spectrum Data. Retrieved from
An In-Depth Technical Guide to the pKa Values and Acidity of Chloropyrazine Carboxylic Acids
For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract The ionization constant (pKa) is a critical physicochemical parameter in drug discove...
The ionization constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, absorption, distribution, metabolism, and excretion (ADME) properties. Pyrazine carboxylic acid and its derivatives are key structural motifs in numerous pharmaceuticals. The introduction of a chlorine substituent to this scaffold significantly modulates its electronic properties and, consequently, its acidity. This guide provides a comprehensive examination of the factors governing the pKa values of chloropyrazine carboxylic acids. We will delve into the theoretical underpinnings of their acidity, present available pKa data, and offer detailed, field-proven protocols for the experimental determination of these crucial values.
Introduction: The Significance of Pyrazine Carboxylic Acids in Medicinal Chemistry
Pyrazine-2-carboxylic acid, the parent compound, is a key metabolite of the first-line anti-tuberculosis drug pyrazinamide.[1] Its derivatives have been extensively explored for a wide range of therapeutic applications, including antimicrobial and anti-inflammatory agents.[2] The acidity of these molecules, dictated by their pKa, is a pivotal determinant of their pharmacokinetic and pharmacodynamic profiles. A molecule's ionization state at physiological pH (typically around 7.4) governs its ability to cross biological membranes, bind to target proteins, and be cleared from the body. Therefore, a thorough understanding and precise determination of the pKa of chloropyrazine carboxylic acid isomers are indispensable for rational drug design and optimization.
The Electronic Landscape: How a Chlorine Substituent Modulates Acidity
The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. Substituents on the aromatic ring can either stabilize or destabilize this anion, thereby increasing or decreasing the acidity, respectively.
The chlorine atom exerts two primary electronic effects:
Inductive Effect (-I): As an electronegative atom, chlorine withdraws electron density from the pyrazine ring through the sigma bonds. This electron-withdrawing inductive effect helps to delocalize the negative charge of the carboxylate anion, stabilizing it and thus increasing the acidity (lowering the pKa) of the carboxylic acid.[3][4][5][6] The strength of this effect is distance-dependent, diminishing as the chlorine atom is positioned further from the carboxylic acid group.[4]
Resonance Effect (+R): The chlorine atom possesses lone pairs of electrons that can be donated to the aromatic ring through resonance. This electron-donating resonance effect would tend to destabilize the carboxylate anion and decrease acidity. However, for halogens, the inductive effect is generally considered to be stronger and more influential on acidity than the resonance effect.
The pyrazine ring itself is an electron-deficient system due to the presence of two electronegative nitrogen atoms.[7] This inherent electron-withdrawing character already contributes to the acidity of the attached carboxylic acid group. The addition of a chlorine atom further enhances this effect.
The interplay of these electronic factors dictates the pKa of a given chloropyrazine carboxylic acid isomer. The precise position of the chlorine atom relative to the carboxylic acid group will determine the net electronic effect and, consequently, the acidity.
pKa Values of Chloropyrazine Carboxylic Acids and Related Compounds
Pyrazine-2-carboxylic acid: The parent compound has a pKa of 2.9, making it a relatively strong organic acid. This is due to the electron-withdrawing nature of the pyrazine ring.
3-Chloro-2-pyrazine-carboxylic acid: The predicted pKa of 1.51 suggests a significant increase in acidity compared to the parent compound. This is consistent with the strong electron-withdrawing inductive effect of the chlorine atom at the ortho position, which effectively stabilizes the carboxylate anion.
5-Chloro-2-pyrazinecarboxylic acid methyl ester: The highly negative predicted pKa for the methyl ester is indicative of a very strong acid. While this is not the carboxylic acid itself, it points to the powerful electron-withdrawing influence of the chloro- and carboxyl- groups on the pyrazine ring. The acidity of the corresponding carboxylic acid is expected to be significantly higher than that of the parent pyrazinoic acid.
Based on the principles of substituent effects, we can predict the relative acidities of the different isomers. The closer the chlorine atom is to the carboxylic acid group, the stronger the acid is likely to be due to the distance-dependent inductive effect.
Methodologies for pKa Determination: A Practical Guide
Accurate pKa determination is crucial for building reliable structure-activity relationships (SAR) and for selecting drug candidates with optimal pharmacokinetic properties. The two most common and reliable methods for pKa determination are potentiometric titration and UV-spectrophotometry.
Potentiometric Titration: The Gold Standard
Potentiometric titration is a highly precise and widely used method for determining pKa values.[10][11] It involves the gradual addition of a titrant (a strong acid or base) to a solution of the analyte while monitoring the pH with a calibrated electrode.[11][12] The pKa is determined from the inflection point of the resulting titration curve.[11][12]
Diagram of a Potentiometric Titration Workflow:
Caption: Workflow for pKa determination by potentiometric titration.
Detailed Step-by-Step Protocol for Potentiometric Titration:
Instrument Calibration: Calibrate the pH meter using at least two, and preferably three, standard buffer solutions that bracket the expected pKa of the analyte.[12] Ensure the electrode is in good condition and properly hydrated.
Sample Preparation:
Accurately weigh a precise amount of the chloropyrazine carboxylic acid.
Dissolve the compound in high-purity, carbonate-free water. If solubility is an issue, a co-solvent such as methanol or DMSO can be used, but the pKa value will be for that specific solvent system.[10]
Add a background electrolyte (e.g., 0.15 M KCl) to maintain a constant ionic strength throughout the titration.[12]
The final analyte concentration should typically be in the range of 1-10 mM.[12]
Titration:
Place the sample solution in a thermostatted vessel to maintain a constant temperature.
Immerse the calibrated pH electrode and a stirrer in the solution.
Begin adding a standardized solution of a strong acid (e.g., 0.1 M HCl) or a strong base (e.g., 0.1 M NaOH) in small, precise increments using a calibrated burette or an autotitrator.
Record the pH of the solution after each addition, allowing the reading to stabilize.
Data Analysis:
Plot the recorded pH values against the volume of titrant added to generate a titration curve.
Determine the equivalence point(s) of the titration, which is the point of steepest slope on the curve. This can be done by examining the first or second derivative of the titration curve.
The pKa is equal to the pH at the half-equivalence point. For a monoprotic acid, this is the pH at which half of the acid has been neutralized.
Trustworthiness and Self-Validation:
Blank Titration: Perform a titration of the solvent and background electrolyte without the analyte to correct for any background acidity or basicity.
Reproducibility: Conduct multiple titrations (at least in triplicate) to ensure the reproducibility of the results.
Purity of Analyte: The accuracy of the pKa determination is highly dependent on the purity of the compound. Ensure the sample is of high purity, as impurities can interfere with the titration.
UV-Spectrophotometric Method: High-Throughput and Low Sample Consumption
For compounds containing a chromophore, UV-spectrophotometry offers a sensitive and high-throughput method for pKa determination, requiring significantly less sample than potentiometric titration.[10][13] The method relies on the principle that the UV-visible absorption spectrum of a compound changes as its ionization state changes.[13]
Diagram of a UV-Spectrophotometric pKa Determination Workflow:
Caption: Workflow for pKa determination by UV-spectrophotometry.
Detailed Step-by-Step Protocol for UV-Spectrophotometric pKa Determination:
Buffer Preparation: Prepare a series of buffer solutions with known pH values that span a range of at least 2 pH units above and below the estimated pKa of the analyte.
Sample Preparation:
Prepare a concentrated stock solution of the chloropyrazine carboxylic acid in a suitable solvent (e.g., methanol or DMSO).
Prepare a series of solutions by adding a small, constant volume of the stock solution to each of the buffer solutions. The final concentration of the analyte should be low enough to be within the linear range of the spectrophotometer.
Spectral Measurement:
Record the UV-visible absorption spectrum for each of the solutions at a constant temperature.
Data Analysis:
Identify one or more wavelengths where the absorbance changes significantly with pH.
Plot the absorbance at the chosen wavelength(s) against the pH of the buffer solutions. This will generate a sigmoidal curve.
The pKa is the pH at the inflection point of the sigmoidal curve. This can be determined by fitting the data to the Henderson-Hasselbalch equation or by finding the pH at the midpoint of the absorbance change.[14]
Trustworthiness and Self-Validation:
Isosbestic Point: The presence of a clear isosbestic point, a wavelength at which the absorbance remains constant throughout the pH range, is a strong indication that only two species (the protonated and deprotonated forms) are in equilibrium.[14]
Data Fitting: Use non-linear regression analysis to fit the absorbance vs. pH data to the appropriate equation to obtain a statistically robust pKa value.
Control Compound: Measure the pKa of a known compound with a similar structure and pKa value to validate the experimental setup and procedure.
Computational pKa Prediction: An In Silico Approach
In addition to experimental methods, computational approaches can provide valuable estimates of pKa values, particularly in the early stages of drug discovery when physical samples may be limited.[15][16] These methods utilize quantum mechanical calculations or quantitative structure-property relationship (QSPR) models to predict the acidity of a molecule based on its structure. While computational predictions may not have the same level of accuracy as experimental measurements, they are a powerful tool for prioritizing compounds for synthesis and for understanding the electronic factors that influence acidity.
Diagram of a Computational pKa Prediction Workflow:
Caption: A simplified workflow for computational pKa prediction.
Conclusion
The acidity of chloropyrazine carboxylic acids, as quantified by their pKa values, is a fundamental property that governs their behavior in biological systems. The position of the chlorine substituent on the pyrazine ring exerts a significant influence on acidity through a combination of inductive and resonance effects. This guide has provided a detailed overview of the theoretical principles underlying this relationship, a compilation of available pKa data, and comprehensive, practical protocols for the accurate experimental determination of these values using potentiometric titration and UV-spectrophotometry. For researchers in drug discovery and development, a solid grasp of these concepts and methodologies is essential for the design and optimization of novel therapeutic agents based on the chloropyrazine carboxylic acid scaffold.
Calculated pKa values of various azines, including pyridines, pyrimidines, pyrazines, and pyridazines. ResearchGate. [Link]
Williams, R. pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]
Ganapathy, V. et al. Spectrophotometric determination of basicities of substituted acetylbiphenyls and biphenyl carboxylic acids. Proceedings of the Indian Academy of Sciences - Chemical Sciences. [Link]
Box, K. et al. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters. [Link]
Wang, Y. et al. Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anticancer Pyrrole-Imidazole Polyamide. Molecules. [Link]
Acidity of Carboxylic Acids, Effect of Substituents on Acidity. Pharmaguideline. [Link]
APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC. [Link]
Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. [Link]
How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Chemagination. [Link]
Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark. [Link]
Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI. [Link]
Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium. [Link]
Computational Estimation of the Acidities of Pyrimidines and Related Compounds. Molecules. [Link]
Substituent Effects on Acidity. Chemistry LibreTexts. [Link]
Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. MDPI. [Link]
Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. American Journal of Analytical Chemistry. [Link]
How to rank carboxylic acids with halogens in acidity? Transformation Tutoring. [Link]
Carboxylic Acids and the Acidity of the O-H Bond. Cengage. [Link]
This guide provides an in-depth technical analysis of 3-Chloro-6-methylpyrazine-2-carboxylic acid (CAS: 27825-21-4). It is designed for researchers utilizing this compound as a scaffold in the synthesis of bioactive pyra...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 3-Chloro-6-methylpyrazine-2-carboxylic acid (CAS: 27825-21-4). It is designed for researchers utilizing this compound as a scaffold in the synthesis of bioactive pyrazine carboxamides, particularly in the development of antimycobacterial and antifungal agents.
3-Chloro-6-methylpyrazine-2-carboxylic acid is a bifunctional heterocyclic building block. Its value in drug discovery lies in its "dual-handle" reactivity: the electrophilic C-Cl bond at position 3 (susceptible to nucleophilic aromatic substitution, SₙAr) and the carboxylic acid at position 2 (available for amidation or esterification).
While often categorized under generic "irritant" protocols, the specific reactivity of the chloropyrazine core requires elevated scrutiny regarding sensitization and reaction byproducts (e.g., HCl generation during activation). This guide synthesizes safety data with practical synthetic workflows.
Physicochemical Profile & Identification
Data synthesized from structural analogs and vendor specifications.
Property
Specification / Value
Technical Note
Appearance
Off-white to pale yellow crystalline powder
Color deepening indicates oxidation or decarboxylation.
Melting Point
155–160 °C (Predicted/Analog)
Likely decomposes upon melting. Do not overheat.
Solubility
DMSO, Methanol, DMF
Poor solubility in non-polar solvents (Hexane, Et₂O).
Acidity (pKa)
~3.0 (Predicted for -COOH)
Acidic enough to protonate weak bases; requires neutralization for disposal.
Stability
Stable under inert atmosphere (N₂/Ar)
Hygroscopic. The C-Cl bond is hydrolytically stable at neutral pH but labile at high pH.
Unlike simple organic acids, the chloropyrazine moiety presents specific biological risks:
Mucosal Damage: The combination of acidity and the potential for hydrolysis to HCl upon contact with moist mucous membranes (eyes/lungs) drives the H335/H319 classification.
Sensitization Potential: Halogenated heterocycles are often sensitizers. While not explicitly flagged as H317 (Skin Sensitizer) in all databases, researchers should treat it as a potential hapten capable of binding skin proteins via nucleophilic substitution.
Strategic Handling & Engineering Controls[1]
The "Dust vs. Solvate" Protocol
The primary risk vector changes depending on the state of the material.
Figure 1: Decision matrix for engineering controls based on physical state.
PPE Specifications[1][2][5]
Gloves: Nitrile (0.11 mm) is sufficient for solid handling. Important: When dissolved in DMSO or DMF (common solvents for this compound), use butyl rubber or double-gloved nitrile, as DMSO facilitates transdermal permeation of the pyrazine.
Respiratory: If handling >500 mg outside a fume hood (not recommended), a P95/P3 particulate respirator is mandatory due to the H335 hazard.
Reactivity & Synthesis Safety
The utility of CAS 27825-21-4 is its reactivity. However, this reactivity introduces specific hazards during synthesis.
Reaction Hazards
Acid Chloride Formation: Reacting with Thionyl Chloride (SOCl₂) or Oxalyl Chloride generates the acyl chloride. This intermediate is highly corrosive and moisture-sensitive.
Control: Trap HCl/SO₂ off-gassing with a base trap (NaOH).
SₙAr Reactions: Displacing the C3-Chlorine with amines often requires heat (>80°C) and base.
Risk:[2][5] Thermal runaway if the solvent volume is too low.
Control: Ensure reflux condensers are rated for the solvent's vapor pressure.
Synthetic Workflow & Checkpoints
Figure 2: Synthetic pathway highlighting critical safety control points (HCPs).
Emergency Response Protocols
Spill Management
Solid Spill: Do not sweep dry dust (aerosol risk). Wet the powder with a mist of inert oil or water (if waste disposal permits) and wipe up with damp chem-wipes.
Solution Spill: Absorb with vermiculite. Do not use paper towels for concentrated acid solutions as they may degrade or heat up.
First Aid
Eye Contact: Flush for 15 minutes minimum.[2] The acidity can cause corneal opacity if not treated immediately.
Skin Contact: Wash with soap and water. If dissolved in DMSO, monitor for systemic effects (nausea, dizziness) as the solvent carries the compound into the bloodstream.
Storage & Stability
Atmosphere: Store under Argon or Nitrogen. The electron-deficient pyrazine ring can degrade upon prolonged exposure to moist air.
Temperature: 2–8°C (Refrigerator).
Incompatibility: Strong oxidizing agents, strong bases, and reducing agents.[4]
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 1501900 (3-Chloropyrazine-2-carboxylic acid - Analog). Retrieved from [Link]
Dolezal, M., et al. (2002). "Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity." Molecules, 7, 363-373. (Demonstrates synthesis protocols for chloropyrazine amides). Retrieved from [Link]
European Chemicals Agency (ECHA). C&L Inventory: Chloropyrazine derivatives. Retrieved from [Link]
Commercial suppliers of 3-Chloro-6-methylpyrazine-2-carboxylic acid building blocks
CAS: 27825-20-3 | Molecular Formula: C6H5ClN2O2 | MW: 172.57 [1] Executive Summary 3-Chloro-6-methylpyrazine-2-carboxylic acid is a high-value heterocyclic building block, primarily utilized in the synthesis of kinase in...
3-Chloro-6-methylpyrazine-2-carboxylic acid is a high-value heterocyclic building block, primarily utilized in the synthesis of kinase inhibitors (e.g., CK2, PI3K), P2X3 receptor antagonists, and antitubercular agents.[1] Its structural utility lies in its bifunctionality: the electrophilic C3-chlorine atom allows for facile SNAr displacements, while the C2-carboxylic acid serves as a handle for amide coupling or heterocycle formation.[1]
For medicinal chemistry and process development teams, the primary sourcing challenges are regio-isomeric purity (differentiating the 6-methyl from the 5-methyl isomer) and hydrolytic stability of the C3-chloride.[1] This guide outlines the technical criteria for selecting suppliers, validating material quality, and optimizing downstream synthesis.[1]
Chemical Profile & Reactivity
Understanding the intrinsic reactivity of this scaffold is the first step in validating a supplier's material.[1] The molecule features a push-pull electronic system that dictates its stability profile.[1]
Physicochemical Properties
Property
Value
Critical Note
Appearance
White to off-white solid
Yellowing indicates oxidation or hydrolysis (formation of 3-hydroxy analog).[1][2]
Highly acidic due to the electron-deficient pyrazine ring.[1]
Solubility
DMSO, MeOH, DMF
Poor solubility in non-polar solvents (DCM, Hexanes).[1]
Reactivity Map
The following diagram illustrates the core reactive sites and potential degradation pathways that must be monitored during QC.
Figure 1: Functionalization vectors (Green) and degradation risks (Red) for CAS 27825-20-3.[3]
Supplier Landscape & Selection Strategy
The market is divided between catalog aggregators and original synthesis manufacturers (OSMs).[1] For this specific pyrazine, "Catalog" suppliers often repackage material, increasing the risk of batch-to-batch variability regarding the regio-isomer profile.[1]
Supplier Tiers
Tier
Representative Vendors
Typical Purity
Use Case
Tier 1: Major Catalog
Sigma-Aldrich, Combi-Blocks
>97%
Early Discovery (mg to g scale).[1] Reliable COA but higher cost.[1]
Tier 2: Specialized Heterocycle
Enamine, Fluorochem, Oakwood
>95-98%
Scale-up (10g - 1kg).[1] Often have better "freshness" due to high turnover.[1]
Tier 3: Bulk Aggregators
Sunway Pharm, BLD Pharm
Variable
Process Development (>1kg).[1] Requires strict external validation.
Critical Sourcing Risks[1]
Regio-Isomerism: The synthesis often involves chlorination of a methyl-pyrazine precursor.[1] If the precursor synthesis lacks regiocontrol, the 5-methyl isomer may be present.[1] Most standard HPLC methods (C18, acidic) struggle to separate the 5-methyl and 6-methyl isomers significantly.[1]
Hydrolysis: The C3-Chlorine is activated.[1] Poor storage (humidity) leads to the formation of 3-hydroxy-6-methylpyrazine-2-carboxylic acid , which terminates SNAr reactions.[1]
Quality Control & Validation Protocols
Do not rely solely on the supplier's Certificate of Analysis (COA). The following self-validating protocols are mandatory for any batch >5g.
Protocol A: Regio-Isomer Verification (NMR)
Standard 1H NMR is insufficient if the impurity levels are low (<5%).[1]
3-Chloro-5-methyl (Impurity): Singlet ~8.4 ppm (shielded by the adjacent methyl).[1]
Advanced Check: If ambiguity exists, run a NOESY experiment. The target molecule (6-methyl) will show an NOE correlation between the Methyl group and the C5-Proton.[1] The 5-methyl impurity will not show this correlation (they are para to each other).[1]
Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[1] Note: Acid is required to keep the carboxylic acid protonated for sharp peaks.[1]
Figure 2: Validation workflow for incoming pyrazine building blocks.
Synthetic Utility & Handling
Handling Precautions
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The compound is hygroscopic.[1]
Safety: Irritant to eyes and respiratory system.[1] Handle in a fume hood.
Application: SNAr Displacement
The most common reaction is the displacement of the C3-chloride with amines.[1]
Solvent: DMF or DMAc (preferred over alcohols to prevent esterification side reactions).[1]
Base: DIPEA (3.0 eq).[1] Avoid strong inorganic bases (NaOH) if the carboxylic acid is to be preserved, as they may promote hydrolysis of the chloride at high temps.[1]
Workup: Acidify to pH 3–4 to precipitate the product (zwitterionic species often water-soluble at neutral pH).[1]
References
Chemical Profile & Properties: National Center for Biotechnology Information.[1] (2025).[1][7] PubChem Compound Summary for CID 12608402, 3-Chloro-6-methylpyrazine-2-carboxylic acid. Retrieved from [Link]
Synthetic Methodology (Pyrazine Functionalization): Doležal, M., et al. (2002).[1] Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules, 7(3), 363-373.[1] Retrieved from [Link][7]
Safety Data: Oakwood Chemical. (2025).[1][7] Safety Data Sheet: 3-Chloro-6-methylpyrazine-2-carboxylic acid. Retrieved from [Link]
Stability Profiling of Pyrazine-2-Carboxylic Acid Derivatives: A Technical Guide
Executive Summary This technical guide provides a comprehensive framework for evaluating the stability of pyrazine-2-carboxylic acid (PCA) derivatives, with a specific focus on Pyrazinamide (PZA) and its ester/amide anal...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive framework for evaluating the stability of pyrazine-2-carboxylic acid (PCA) derivatives, with a specific focus on Pyrazinamide (PZA) and its ester/amide analogs. These compounds are critical pharmacophores in anti-tubercular therapy and emerging viral inhibitors.
The pyrazine ring is an electron-deficient, diazine heteroaromatic system. Its stability profile is dominated by hydrolytic instability of the C2-substituent and nucleophilic susceptibility of the ring carbons. This guide outlines the mechanistic basis of these degradation pathways, standardizes stress-testing protocols (aligned with ICH Q1A(R2)), and provides validated analytical workflows.
Part 1: Chemical Basis of Instability
To predict stability, one must understand the electronic environment of the pyrazine core.
The Electron-Deficient Ring
The pyrazine ring contains two nitrogen atoms at positions 1 and 4.[1] These electronegative atoms withdraw electron density from the ring carbons, making the ring
-deficient .
Consequence: The ring is highly resistant to electrophilic attack (e.g., oxidation) but susceptible to nucleophilic attack .
Impact on Derivatives: In PCA derivatives (like Pyrazinamide), the carbonyl carbon at position 2 is further activated by the electron-withdrawing nature of the ring, making the amide/ester bond significantly more labile to hydrolysis than a comparable benzene derivative (e.g., benzamide).
Key Degradation Pathways
The three primary degradation vectors for PCA derivatives are:
Hydrolysis (Major): The conversion of the amide/ester to the parent Pyrazine-2-carboxylic acid (Pyrazinoic Acid, POA). This is pH-dependent, catalyzed rapidly in strong acid (
protonates the carbonyl) or strong base ( attacks the carbonyl).
Oxidative Hydroxylation: Under radical stress, the electron-deficient ring can be attacked by hydroxyl radicals, typically at the C-5 position, leading to 5-hydroxypyrazinamide.
Photolysis: While the pyrazine ring itself possesses an ultrafast internal conversion mechanism (via a conical intersection) that renders it relatively photostable, the side chains can undergo photo-induced hydrolysis or oxidation.
Mechanistic Pathway Diagram
The following diagram illustrates the degradation cascade of a generic PCA amide (Pyrazinamide).
Caption: Figure 1. Degradation pathways of Pyrazinamide showing hydrolysis (primary) and oxidation (secondary).
Part 2: Experimental Protocols for Stability Profiling
Do not rely on generic stability screens. Use these targeted protocols designed for diazine heterocycles.
Protocol A: pH-Rate Profiling (Hydrolytic Stress)
Objective: Determine the specific acid/base catalytic constants (
) for the hydrolysis of the C2-substituent.
Buffer Preparation: Prepare 50 mM phosphate/citrate buffers adjusted to pH 1.2, 4.5, 6.8, 7.4, and 10.0. Ionic strength (
) should be maintained constant (0.15 M) using NaCl.
Sample Incubation: Dissolve the PCA derivative to a concentration of 100
g/mL.
Temperature Stress: Incubate aliquots at 40°C, 60°C, and 80°C (Arrhenius approach).
Sampling: Withdraw samples at
hours.
Quenching: Immediately neutralize high/low pH samples to pH 7.0 using cold 0.1 M HCl or NaOH to freeze the reaction.
Analysis: Quantify the loss of Parent and formation of Acid (POA) via HPLC.
Protocol B: Oxidative Susceptibility
Objective: Assess the ring's vulnerability to nucleophilic radical attack.
Reagent: Prepare 3% and 30%
solutions.
Incubation: Mix drug substance with peroxide solution (1:1 v/v) at Room Temperature (RT).
Timepoints: 24 and 48 hours.
Causality Check: If degradation is observed, add a radical scavenger (e.g., EDTA or ascorbic acid) and repeat. If degradation stops, the mechanism is radical-mediated oxidation.
Protocol C: Photostability (ICH Q1B)
Objective: Verify the integrity of the pyrazine ring under UV/Vis light.
Light Source: Cool White Fluorescent Lamp (output similar to ISO 10977) and Near UV Lamp (320-400 nm).
Exposure: Minimum 1.2 million lux hours and 200 Wh/m² UV energy.
Control: Wrap a matching set of samples in aluminum foil (Dark Control) to distinguish thermal effects from photolytic effects.
Part 3: Analytical Methodologies
Standard C18 columns often fail to retain polar pyrazines (LogP ~ -0.7 for PZA). The following method utilizes ion-pairing or specific polar-embedded phases to ensure separation of the amide from the acid hydrolysis product.
Inertsil ODS-3 or Phenomenex Luna C18 (5 m, 250 x 4.6 mm)
High surface area required for retaining small, polar heterocycles.
Mobile Phase
10 mM (pH 3.0) : Acetonitrile (95:5 v/v)
Low pH suppresses ionization of the carboxylate (POA), increasing retention and resolution from the amide.
Flow Rate
1.0 mL/min
Standard flow for optimal van Deemter efficiency.
Detection
UV @ 268 nm
for the pyrazine transition.
Retention
POA (~4 min), PZA (~6-7 min)
Acid elutes first due to higher polarity; Amide is more retained.
Stability Workflow Diagram
Caption: Figure 2. Step-by-step stability testing workflow compliant with ICH Q1A(R2).
Part 4: Data Interpretation & Storage Strategy
Typical Degradation Kinetics
The following table summarizes expected degradation rates for Pyrazinamide (PZA) based on literature trends. Use this as a baseline for validating your experimental results.
Condition
pH / Agent
Rate Constant ()
Half-life ()
Mechanism
Acidic
pH 1.2
High ()
~70 hours
Acid-catalyzed Hydrolysis
Neutral
pH 7.4
Very Low ()
> 1 year
Water attack (slow)
Basic
pH 10.0
Moderate ()
~700 hours
Base-catalyzed Hydrolysis
Oxidative
3%
Low
Variable
N-oxide formation
Storage Recommendations
Based on the instability profile:
Moisture Control: Hydrolysis is the primary threat. Formulations must be packaged in Alu-Alu blisters or HDPE bottles with silica desiccants to maintain Relative Humidity (RH) < 60%.
pH Micro-environment: In liquid formulations, buffer to pH 5.0 - 7.0 . Avoid citrate buffers if possible, as they can catalyze amide hydrolysis; phosphate is preferred.
Light: While the ring is robust, amber glass is recommended to prevent secondary photolysis of excipients that could react with the pyrazine nitrogen.
References
International Council for Harmonisation (ICH). (2003).[2] Stability Testing of New Drug Substances and Products Q1A(R2).
[Link]
Ma, P., et al. (2010). Kinetics and inhibition of nicotinamidase from Mycobacterium tuberculosis.[3][4] Biochemistry.[1][3]
[Link]
Sala, M., et al. (2014). Quantum dynamics of the photostability of pyrazine.[5] Royal Society of Chemistry.
[Link]
World Health Organization. (2021). Pyrazinamide: International Pharmacopoeia.
[Link]
Ezer, M., et al. (2018). Development and Validation of RP-HPLC Method for Quantitative estimation of Pyrazinamide. Research Journal of Pharmacy and Technology.
[Link]
Application Note: Esterification Strategies for 3-Chloro-6-methylpyrazine-2-carboxylic acid
Abstract & Strategic Overview The esterification of 3-Chloro-6-methylpyrazine-2-carboxylic acid (CMPCA) is a critical transformation in the synthesis of bioactive pyrazine derivatives, including antiviral agents (e.g., F...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Overview
The esterification of 3-Chloro-6-methylpyrazine-2-carboxylic acid (CMPCA) is a critical transformation in the synthesis of bioactive pyrazine derivatives, including antiviral agents (e.g., Favipiravir analogs) and P2X3 receptor antagonists. While esterification is a fundamental organic transformation, the specific electronic and steric environment of the pyrazine core—characterized by electron-deficiency and the ortho-chloro substituent—requires tailored protocols to maximize yield and minimize nucleophilic aromatic substitution (
) side reactions.
This application note details two validated protocols:
Method A (Thionyl Chloride Activation): The gold standard for laboratory to pilot-scale synthesis, ensuring complete conversion via an acid chloride intermediate.
Method B (Acid-Catalyzed Fischer Esterification): A cost-effective alternative for large-scale manufacturing where thionyl chloride handling is restricted.
Chemical Strategy & Mechanism[1][2][3][4][5][6]
Substrate Analysis
Electronic Effects: The pyrazine ring is highly electron-deficient (π-deficient), making the carboxylic acid carbonyl less basic and potentially slowing down acid-catalyzed Fischer esterification compared to benzene analogs.
Steric/Electronic Hazards: The C3-Chlorine atom is a potential leaving group. Under strongly basic conditions (e.g., sodium methoxide), methoxydechlorination can occur via
, leading to the impurity Methyl 3-methoxy-6-methylpyrazine-2-carboxylate. Therefore, acidic conditions are preferred to preserve the chloro-substituent.
Reaction Pathway Visualization
Figure 1: Mechanistic pathways for esterification. The solid blue line represents the preferred Thionyl Chloride route (Method A).
Setup: Equip a dry 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, nitrogen inlet, and a pressure-equalizing addition funnel. Connect the condenser outlet to a caustic scrubber (NaOH solution) to trap HCl and
gases.
Solvation: Charge the flask with Methanol (10 volumes relative to substrate mass). Cool the solvent to 0–5 °C using an ice bath.
Activation (Exothermic): Add Thionyl Chloride dropwise via the addition funnel over 30–60 minutes.
Critical Process Parameter (CPP): Maintain internal temperature < 10 °C during addition to prevent uncontrolled boiling.
Substrate Addition: Once
addition is complete, add the 3-Chloro-6-methylpyrazine-2-carboxylic acid solid in portions. Add catalytic DMF (2-3 drops).
Note: Adding the acid after forming the
/MeOH complex (which generates HCl) is a variation, but for this specific substrate, adding to a suspension of the acid in MeOH is also standard. The protocol here uses pre-chilled MeOH/ generation to manage the exotherm safely before adding the solid.
Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Then, heat to Reflux (65 °C) for 3–5 hours.
Monitoring: Check reaction progress via HPLC or TLC (Mobile Phase: 30% EtOAc in Hexanes). Look for the disappearance of the acid peak (
) and appearance of the ester ().
Workup:
Cool the mixture to room temperature.
Concentrate the solution under reduced pressure (Rotavap) to remove excess Methanol and
. Do not overheat the residue (> 50 °C).
Dissolve the residue in Dichloromethane (DCM) or Ethyl Acetate.
Wash 1: Saturated
(aq) – Caution: CO2 evolution. This removes unreacted acid.
Purification: The crude product is typically a crystalline solid. Recrystallization from Hexane/Ethyl Acetate or Isopropanol is recommended if purity is < 98%.
Method B: Sulfuric Acid (
) Catalyzed (Fischer)
Best for: Large-scale manufacturing where
off-gassing is a safety constraint.
Scale: > 1 kg.
National Institutes of Health (NIH). "Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity." Molecules. Available at: [Link]
Master Organic Chemistry. "Conversion of Carboxylic Acids to Acid Chlorides with Thionyl Chloride." Available at: [Link]
Google Patents. "Process for the preparation of 3,5-diamino-6-chloro-pyrazine carboxylic acid esters." (Demonstrates chloropyrazine ester stability).
Application Notes and Protocols for 3-Chloro-6-methylpyrazine-2-carboxylic acid as an Agrochemical Intermediate
This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the application of 3-Chloro-6-methylpyrazine-2-carboxylic acid as a pivotal intermediate in the synthesis o...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the application of 3-Chloro-6-methylpyrazine-2-carboxylic acid as a pivotal intermediate in the synthesis of novel agrochemicals. The content herein is structured to provide not only detailed protocols but also the scientific rationale behind the methodological choices, ensuring a deep and practical understanding of the subject matter.
Introduction: The Significance of the Pyrazine Scaffold in Agrochemicals
The pyrazine ring system is a crucial pharmacophore in the development of a wide range of biologically active molecules. In the agrochemical sector, pyrazine derivatives have demonstrated significant potential as herbicides and fungicides. The inherent chemical properties of the pyrazine nucleus, including its electronic distribution and ability to participate in hydrogen bonding, make it an ideal scaffold for designing molecules that can interact with specific biological targets in weeds and pathogenic fungi.
3-Chloro-6-methylpyrazine-2-carboxylic acid is a particularly valuable intermediate due to the strategic placement of its functional groups. The carboxylic acid moiety serves as a handle for derivatization, most commonly through amide bond formation, allowing for the introduction of diverse structural motifs to modulate biological activity and physicochemical properties. The chloro and methyl substituents on the pyrazine ring play a crucial role in fine-tuning the electronic and steric properties of the final molecule, which can significantly impact its efficacy and selectivity as an agrochemical agent.
Physicochemical Properties of 3-Chloro-6-methylpyrazine-2-carboxylic acid and Related Compounds
A thorough understanding of the physicochemical properties of an intermediate is essential for its effective use in synthesis. While specific experimental data for 3-Chloro-6-methylpyrazine-2-carboxylic acid is not extensively available in public literature, the properties of closely related analogs provide valuable insights.
Property
Value (for related compounds)
Source
Molecular Formula
C₆H₅ClN₂O₂
N/A
Molecular Weight
172.57 g/mol
N/A
Appearance
Likely a solid at room temperature
General observation for similar compounds
Solubility
Expected to be soluble in common organic solvents like DMF, DMSO, and alcohols. Limited solubility in non-polar solvents and water.
General chemical principles
pKa
The carboxylic acid proton is expected to have a pKa in the range of 3-5.
General chemical principles
Synthesis of 3-Chloro-6-methylpyrazine-2-carboxylic acid: A Proposed Pathway
A definitive, publicly available protocol for the synthesis of 3-Chloro-6-methylpyrazine-2-carboxylic acid is not readily found. However, based on established synthetic methodologies for related pyrazine carboxylic acids, a plausible synthetic route can be proposed. One such approach involves the cyclization of appropriate precursors followed by oxidation and chlorination steps. A patent for a related compound, 3-amino-5-chloro-6-methyl-pyrazine-carboxylic acid methyl ester, suggests a pathway involving the chlorination of a 3-amino-6-methyl-pyrazine-carboxylic acid methyl ester with sulfuryl chloride.[1]
A potential synthetic workflow is outlined below:
Caption: Proposed synthetic workflow for 3-Chloro-6-methylpyrazine-2-carboxylic acid.
Application in Agrochemical Synthesis: The Gateway to Bioactive Carboxamides
The primary application of 3-Chloro-6-methylpyrazine-2-carboxylic acid in the agrochemical industry is as a precursor for the synthesis of N-substituted pyrazine-2-carboxamides. These carboxamides have been extensively investigated for their herbicidal and fungicidal properties.[2][3] The general mechanism of action for many of these compounds as herbicides involves the inhibition of photosynthetic electron transport.[4][5] As fungicides, carboxamides often target the succinate dehydrogenase enzyme in the fungal respiratory chain.[3]
General Protocol for the Synthesis of N-Aryl-3-chloro-6-methylpyrazine-2-carboxamides
The conversion of 3-Chloro-6-methylpyrazine-2-carboxylic acid to its corresponding carboxamide derivatives is typically achieved through a two-step, one-pot reaction involving the formation of an acid chloride followed by reaction with a desired amine.
Protocol:
Activation of the Carboxylic Acid:
In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 3-Chloro-6-methylpyrazine-2-carboxylic acid (1.0 eq) in a suitable anhydrous solvent such as dichloromethane (DCM) or toluene.
Add a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).
Slowly add thionyl chloride (SOCl₂) (1.2-1.5 eq) or oxalyl chloride ((COCl)₂) (1.2-1.5 eq) to the suspension at 0 °C.
Allow the reaction mixture to warm to room temperature and then heat to reflux (typically 40-80 °C) for 1-3 hours, or until the evolution of gas ceases and the solution becomes clear. The formation of the acid chloride is complete at this stage.
Remove the excess thionyl chloride or oxalyl chloride and solvent under reduced pressure.
Amide Bond Formation:
Dissolve the crude acid chloride in an anhydrous solvent like DCM or tetrahydrofuran (THF).
In a separate flask, dissolve the desired aniline or amine (1.0-1.2 eq) and a non-nucleophilic base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.5-2.0 eq) in the same anhydrous solvent.
Slowly add the solution of the acid chloride to the amine solution at 0 °C.
Allow the reaction to stir at room temperature for 2-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up and Purification:
Upon completion of the reaction, wash the organic layer sequentially with a weak acid (e.g., 1M HCl), a weak base (e.g., saturated NaHCO₃ solution), and brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by recrystallization or column chromatography on silica gel.
Caption: Experimental workflow for the synthesis of N-substituted pyrazine-2-carboxamides.
Safety and Handling
General Handling Precautions:
Work in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
Avoid inhalation of dust or vapors.
Avoid contact with skin and eyes.
In case of contact, immediately flush the affected area with copious amounts of water.
Store in a tightly sealed container in a cool, dry place.
Conclusion and Future Perspectives
3-Chloro-6-methylpyrazine-2-carboxylic acid is a versatile and valuable intermediate for the synthesis of novel agrochemicals. Its utility lies in the ability to readily form carboxamide derivatives with a wide range of amines, allowing for the systematic exploration of structure-activity relationships. The resulting N-substituted pyrazine-2-carboxamides have shown significant promise as both herbicides and fungicides. Future research in this area will likely focus on the development of more potent and selective agrochemicals with improved environmental profiles. The continued exploration of the chemical space around the pyrazine-2-carboxamide scaffold, enabled by intermediates like 3-Chloro-6-methylpyrazine-2-carboxylic acid, holds great promise for addressing the ongoing challenges in global food production.
References
Substituted N-Phenylpyrazine-2-carboxamides, Their Synthesis and Evaluation as Herbicides and Abiotic Elicitors. PMC. Available at: [Link]
Predicting Pyrazinecarboxamides Derivatives as an Herbicidal Agent: 3d Qsar by kNN-MFA and Multiple linear regression Approach. idosi.org. Available at: [Link]
Pyrazinecarboxamides, Their Synthesis and Evaluation as Potential Herbicides. MDPI. Available at: [Link]
Substituted N-benzylpyrazine-2-carboxamides, Their Synthesis, Hydro-lipophilic Properties and Evaluation of. Sciforum. Available at: [Link]
Synthesis and Evaluation of Pyrazine Derivatives with Herbicidal Activity. PDF. Available at: [Link]
Substituted Pyrazinecarboxamides: Synthesis and Biological Evaluation†. PMC. Available at: [Link]
Synthesis and Biological Evaluation of N-Alkyl-3-(alkylamino)-pyrazine-2-carboxamides. PubMed. Available at: [Link]
Substituted Pyrazinecarboxamides: Preparation and Biological Activity. MDPI. Available at: [Link]
Process for the preparation of 3,5-diamino-6-chloro-pyrazine carboxylic acid esters. Google Patents.
3-(5-Chloropyrid-2-yl)carbamoylpyrazine-2-carboxylic acid. PubChem. Available at: [Link]
Synthesis and Biological Evaluation of N-Alkyl-3-(alkylamino)-pyrazine-2-carboxamides. MDPI. Available at: [Link]
Process for the preparation of 3-amino-pyrazine-carboxylic acid derivatives. Google Patents.
Carboxamides: Knowing more about these important fungicides. 3tentos. Available at: [Link]
Optimization of peptide coupling reagents (HATU/EDC) with pyrazinoic acids
Application Note: Strategic Optimization of Amide Bond Formation with Pyrazinoic Acids Executive Summary The coupling of heteroaromatic carboxylic acids, specifically Pyrazinoic Acid (POA) , presents a distinct set of sy...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Optimization of Amide Bond Formation with Pyrazinoic Acids
Executive Summary
The coupling of heteroaromatic carboxylic acids, specifically Pyrazinoic Acid (POA) , presents a distinct set of synthetic challenges compared to standard aliphatic peptide synthesis. The electron-deficient nature of the pyrazine ring, combined with poor solubility in non-polar solvents, often leads to stalled reactions or low yields when using standard protocols.
This guide provides a scientifically grounded workflow for selecting and optimizing coupling reagents—specifically HATU and EDC . We move beyond generic "recipes" to explain the causality of reaction failure and success, ensuring reproducible, high-purity isolation of pyrazine-2-carboxamides.
The "Pyrazine Problem": Scientific Context
To optimize the reaction, one must first understand the substrate. Pyrazinoic acid (Pyrazine-2-carboxylic acid) behaves differently than standard amino acids due to two factors:
Electronic Deactivation: The pyrazine ring is strongly electron-withdrawing.[1][2] This reduces the nucleophilicity of the carboxylate oxygen, making the initial attack on the coupling reagent slower than with aliphatic acids. However, once the active ester is formed, it is highly electrophilic and prone to rapid hydrolysis if trace water is present.
Solubility & Coordination: POA is sparingly soluble in Dichloromethane (DCM), the standard solvent for EDC couplings.[1][2] It requires polar aprotic solvents like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).[1][2] Furthermore, the ring nitrogens can act as weak bases (pKa ~0.5) or hydrogen bond acceptors, potentially interfering with proton transfer steps during activation.[1][2]
Strategic Reagent Selection: HATU vs. EDC
The choice between HATU and EDC is not merely about preference; it is a decision based on scale , substrate complexity , and downstream purification .
High-value, small-scale, or sterically hindered amines.
Large-scale, cost-sensitive, or simple amines.
Experimental Protocols
Protocol A: High-Efficiency Coupling (HATU)
Recommended for: Difficult amines, high-throughput screening, or when yield is paramount.[2]
The Logic: We use DMF to ensure complete solubilization of the pyrazinoic acid.[7] DIPEA is used to deprotonate the carboxylic acid (pKa ~2.9), ensuring it exists as the carboxylate anion necessary to attack the HATU. We employ a pre-activation step to ensure the active ester is formed before the amine is introduced, preventing potential guanidinium side-reactions between HATU and the amine.
Recommended for: Scale-up (>5g), simple amines, or cost-sensitive projects.[2]
The Logic: EDC allows for an aqueous workup that removes the urea byproduct.[1][6][7] Since POA is insoluble in DCM, we use a DCM/DMF mixture .[1] HOBt is added before EDC to trap the O-acylisourea immediately, preventing N-acyl urea rearrangement (a common side reaction).[1][2]
The following diagram illustrates the activation pathway and the decision logic for selecting the correct protocol.
Caption: Decision matrix for reagent selection based on substrate complexity and scale, outlining the parallel processing steps for HATU and EDC pathways.
Validation: Check pH of aqueous layer. If product is basic, ensure pH > 9 before extraction.[1] Use DCM:Isopropanol (3:1) for extraction instead of pure DCM.[1][2]
Incomplete conversion (EDC).
Slow kinetics due to electron-deficient ring.[1][2]
Add a catalytic amount of DMAP (0.1 equiv) to accelerate the reaction (Caution: Increases racemization risk, though POA is achiral).[2]
References
Montalbetti, C. A., & Falque, V. (2005).[2][4][14][15] Amide bond formation and peptide coupling.[1][3][4][7][16] Tetrahedron, 61(46), 10827-10852.[2][4]
Valeur, E., & Bradley, M. (2009).[2] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[2]
Carpino, L. A. (1993).[1][2] 1-Hydroxy-7-azabenzotriazole.[1][2][4] An efficient peptide coupling additive.[1][2][4][11] Journal of the American Chemical Society, 115(10), 4397-4398.[2]
Doležal, M., et al. (2009).[1][2] Pyrazine-2-carboxylic acid derivatives.[1][2][11][17] Molecules, 14(10), 4166-4189.[2] (Specifics on Pyrazinoic Acid solubility and reactivity).
Author: BenchChem Technical Support Team. Date: February 2026
Ticket Subject: Optimization of Isolation & Purification for Chloropyrazine Carboxylic Acids (3-Cl and 5-Cl isomers)
Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]
Introduction: The "Deceptive" Heterocycle
Welcome to the technical support hub for pyrazine chemistry. If you are accessing this guide, you are likely facing a common dilemma: your LCMS shows a clean reaction, but your isolated yield is low, or your solid has turned into a sticky oil.
The Core Challenge: Chloropyrazine carboxylic acids (CPCAs) are amphoteric and electrophilic .[2][3]
Amphoteric: They contain a basic pyrazine ring and an acidic carboxyl group (pKa ~2.8–3.2).[2][3]
Electrophilic: The chlorine atom, activated by the electron-deficient pyrazine ring, is highly susceptible to Nucleophilic Aromatic Substitution (
), particularly hydrolysis by hydroxide ions during "standard" basic workups.[1][2]
This guide replaces generic protocols with a troubleshooting-first approach to salvage your yield and purity.
Module 1: The "Yield Crash" (Root Cause Analysis)
User Report: "I hydrolyzed my ester with NaOH, acidified to pH 1, and extracted. The product is gone, or I isolated a highly polar impurity."
Diagnosis: You likely created the Hydroxy-impurity via
hydrolysis.[1][2][3]
The chlorine atom on the pyrazine ring is a good leaving group.[3] In strong base (pH > 12) and heat (>40°C), the hydroxide ion attacks the carbon bearing the chlorine, displacing it. The resulting hydroxypyrazine carboxylic acid is extremely water-soluble and will not extract into organic solvents like Ethyl Acetate or DCM.[1]
Visualizing the Failure Mode
Figure 1: Mechanism of yield loss via hydrolysis of the chlorine atom in basic media.[1][2]
Module 2: The "Golden Path" Isolation Protocol
To avoid the hydrolysis trap, you must minimize the time the molecule spends in the "Danger Zone" (High pH + Heat).
Step-by-Step Protocol
Step
Action
Technical Rationale
1. Hydrolysis
Use LiOH (2.0 eq) in THF/Water (1:1) at 0°C to RT .
LiOH is milder than NaOH.[1][2][3] Lower temperature suppresses side reactions.[2][3]
2. Quench
Do not heat to drive completion. If SM remains, accept the loss or extend time at RT.
Cool aqueous layer to 0°C . Add 2N HCl dropwise to pH 3.0 .
CRITICAL: Do not go to pH 1. Pyrazines can be protonated on the ring Nitrogen at very low pH, forming a cationic salt that is water-soluble.[1][2] Target the Isoelectric Point (pI).[2][3]
5. Extraction
Extract immediately with 2-MeTHF or EtOAc (3x).[1][2][3]
2-MeTHF often provides higher recovery for polar acids than EtOAc.
Dry over Na₂SO₄, filter, and concentrate at <45°C .
High vacuum bath temps can cause decarboxylation.[1][2][3]
Module 3: Purification Strategy (Decision Tree)
If the isolation protocol above yields impure material, choose your path based on the impurity profile.[3]
Workflow Logic
Figure 2: Decision matrix for selecting the appropriate purification method.
Technique A: Recrystallization (Preferred)
Avoid alcohols (MeOH/EtOH) if possible, as they can esterify the acid if traces of catalyst are present, or lead to solvolysis.[2]
System 1 (Non-polar impurities): Dissolve in minimum hot Toluene (60°C); add Hexane until cloudy.[2][3] Cool slowly.
System 2 (Polar/Salt removal): Dissolve in minimum water adjusted to pH 2.[2][3] Cool to 4°C. (Note: Yields may be lower due to water solubility).[2][3]
Technique B: Chromatography (Last Resort)
Standard Silica Gel chromatography is usually ineffective for these acids due to severe streaking and irreversible adsorption.[2][3]
Stationary Phase: C18 (Reverse Phase) is highly recommended.[2][3]
Modifier: You MUST add 0.1% Formic Acid or TFA.[1][2][3] This keeps the carboxylic acid protonated (neutral), allowing it to interact with the column rather than eluting in the void volume.
Frequently Asked Questions (FAQs)
Q1: My solid turned brown overnight in the desiccator. What happened?
A: Chloropyrazine acids are light and moisture sensitive.[1][2][3] The brown color indicates oxidative degradation or slow hydrolysis.[3] Action: Store under Argon at -20°C.
Q2: Can I use DCM for extraction?
A: Yes, but it is often inefficient for these polar acids.[1][2][3] A mixture of DCM:IPA (3:1) is a powerful alternative if EtOAc fails, but ensure you wash thoroughly with brine to remove trapped IPA.[2][3]
Q3: Why is my yield >100%?
A: You likely have trapped inorganic salts (NaCl/LiCl) in the lattice.[2][3] These acids crystallize rapidly, occluding salts.[1][2][3] Action: Re-dissolve in dry EtOAc, filter off the insoluble white solids (salts), and re-concentrate.
Q4: I see a peak at [M-44] in my MS. Is this an impurity?
A: This is likely a Decarboxylation artifact generated inside the Mass Spec source, not necessarily in your flask.[1][3] If your NMR is clean, ignore the MS decarboxylation signal.[2][3] However, if you heated your reaction >80°C, it may be real.[1][2][3]
References
Synthesis and Hydrolysis of Chloropyrazine Esters
Source: Journal of Chemical and Pharmaceutical Research, 2014.[1][2][3]
Context: Describes the "green" hydrolysis of methyl 5-chloropyrazine-2-carboxylate using LiOH and the critical temperature controls required to prevent hydroxy-impurity form
Context: Details the synthesis of 3-chloropyrazine-2-carboxamide from the nitrile, highlighting the partial hydrolysis conditions that preserve the chlorine
Solubility issues of 3-Chloro-6-methylpyrazine-2-carboxylic acid in aqueous buffers
A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming Solubility Challenges in Aqueous Buffers Introduction 3-Chloro-6-methylpyrazine-2-carboxylic acid is a heterocyclic compound of intere...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming Solubility Challenges in Aqueous Buffers
Introduction
3-Chloro-6-methylpyrazine-2-carboxylic acid is a heterocyclic compound of interest in medicinal chemistry and drug discovery. As with many small molecules, its utility in biological assays and formulation development can be hampered by limited aqueous solubility. This guide, designed by our team of application scientists, provides a comprehensive resource to troubleshoot and overcome these solubility challenges. We will delve into the underlying chemical principles governing its solubility and offer a series of practical, step-by-step strategies to ensure the successful incorporation of this compound into your experimental workflows.
Frequently Asked Questions (FAQs)
Q1: I'm having trouble dissolving 3-Chloro-6-methylpyrazine-2-carboxylic acid in my standard phosphate-buffered saline (PBS). What is the first step I should take?
The initial and most critical step is to assess the pH of your buffer. 3-Chloro-6-methylpyrazine-2-carboxylic acid is a carboxylic acid, and its solubility is highly dependent on the pH of the solution. The carboxylic acid group can exist in two forms: the protonated (less soluble) form and the deprotonated (more soluble) carboxylate form. By increasing the pH of the buffer above the compound's pKa, you will favor the deprotonated, more soluble form.
Q2: What is the pKa of 3-Chloro-6-methylpyrazine-2-carboxylic acid and how does it guide buffer selection?
Q3: I've adjusted the pH, but the solubility is still not sufficient for my assay. What are my next options?
If pH adjustment alone is insufficient, the next step is to consider the use of co-solvents. Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds. Common choices in a research setting include dimethyl sulfoxide (DMSO), ethanol, and polyethylene glycols (PEGs).[1] It is crucial to start with a small percentage of the co-solvent and incrementally increase it, as high concentrations can negatively impact biological assays.
Q4: Are there other methods to improve solubility if co-solvents are not compatible with my experiment?
Yes, several other techniques can be employed. The use of cyclodextrins to form inclusion complexes can enhance the solubility of poorly soluble drugs by providing a hydrophilic exterior.[2] Surfactants can also be used to form micelles that encapsulate the hydrophobic compound, thereby increasing its apparent solubility.[1] However, the choice of these excipients must be carefully validated for compatibility with your specific experimental system.
Troubleshooting Guide: Step-by-Step Protocols
This section provides detailed protocols for systematically addressing the solubility of 3-Chloro-6-methylpyrazine-2-carboxylic acid.
Protocol 1: pH-Dependent Solubility Assessment
This protocol will help you determine the optimal pH for dissolving your compound.
Materials:
3-Chloro-6-methylpyrazine-2-carboxylic acid
A set of buffers with varying pH (e.g., citrate buffers for pH 3-6, phosphate buffers for pH 6-8, and borate buffers for pH 8-10)
Vortex mixer
pH meter
Spectrophotometer or HPLC for concentration determination
Procedure:
Prepare a series of saturated solutions of 3-Chloro-6-methylpyrazine-2-carboxylic acid in each of the different pH buffers.
Add an excess of the compound to a known volume of each buffer in separate vials.
Vortex each vial vigorously for 2 minutes and then allow it to equilibrate at a controlled temperature (e.g., room temperature or 37°C) for 24 hours to ensure saturation.
After equilibration, centrifuge the vials to pellet the undissolved solid.
Carefully collect the supernatant and determine the concentration of the dissolved compound using a validated analytical method (e.g., UV-Vis spectrophotometry at the λmax of the compound or HPLC).
Plot the solubility (concentration) as a function of pH to identify the optimal pH range for your experiments.
Parameter
Description
Estimated pKa
2.5 - 4.0
Recommended Starting pH
> 5.5
Rationale
To ensure the carboxylic acid is in its deprotonated, more soluble form.
Protocol 2: Co-solvent Screening
This protocol will guide you in selecting an appropriate co-solvent and its optimal concentration.
Materials:
3-Chloro-6-methylpyrazine-2-carboxylic acid
Aqueous buffer at the optimal pH determined in Protocol 1
A selection of co-solvents (e.g., DMSO, Ethanol, PEG 400)
Vortex mixer
Analytical method for concentration determination (as in Protocol 1)
Procedure:
Prepare a series of co-solvent/buffer mixtures with varying percentages of the co-solvent (e.g., 1%, 2%, 5%, 10% v/v).
Prepare saturated solutions of 3-Chloro-6-methylpyrazine-2-carboxylic acid in each co-solvent/buffer mixture following the procedure outlined in Protocol 1 (steps 2-5).
Plot the solubility as a function of the co-solvent concentration for each co-solvent tested.
Select the co-solvent and concentration that provides the desired solubility while minimizing the potential for interference with your assay.
Co-solvent
Typical Starting Concentration
Considerations
DMSO
1-5%
Can be toxic to cells at higher concentrations.
Ethanol
1-10%
Can cause protein precipitation at higher concentrations.
PEG 400
5-20%
Generally well-tolerated in many biological systems.
Visualizing the Troubleshooting Workflow
The following diagram illustrates the decision-making process for addressing solubility issues with 3-Chloro-6-methylpyrazine-2-carboxylic acid.
Caption: A flowchart of the troubleshooting workflow for solubility issues.
The Role of pH in Solubility: A Deeper Look
The ionization state of 3-Chloro-6-methylpyrazine-2-carboxylic acid is fundamental to its aqueous solubility. The Henderson-Hasselbalch equation governs the relationship between pH, pKa, and the ratio of the deprotonated (A⁻) and protonated (HA) forms of the acid.
Caption: The equilibrium between the protonated and deprotonated forms of a carboxylic acid.
Conclusion
Overcoming the solubility challenges of 3-Chloro-6-methylpyrazine-2-carboxylic acid in aqueous buffers is achievable through a systematic and informed approach. By understanding the fundamental principles of pH-dependent solubility and the judicious use of co-solvents, researchers can successfully prepare solutions of this compound for their experimental needs. It is always recommended to perform small-scale pilot experiments to determine the optimal solubilization strategy for your specific application, thereby ensuring the integrity and reproducibility of your results.
References
Hilaris Publisher. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]
Minimizing side reactions during SNAr displacement of chlorine on pyrazines
Technical Support Center: Pyrazine SNAr Optimization Ticket Category: Heterocyclic Chemistry / Process Optimization Subject: Minimizing Side Reactions in Chloropyrazine Displacement Status: Open Support Agent: Senior App...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Pyrazine SNAr OptimizationTicket Category: Heterocyclic Chemistry / Process Optimization
Subject: Minimizing Side Reactions in Chloropyrazine Displacement
Status: Open
Support Agent: Senior Application Scientist
Overview: The Pyrazine Paradox
Welcome to the technical support center. You are likely here because your SNAr reaction on a chloropyrazine scaffold is yielding impurities, low mass balance, or regio-isomers.
The Core Problem: Pyrazines are "
-deficient" heterocycles. The two nitrogen atoms at positions 1 and 4 pull electron density out of the ring, significantly lowering the LUMO energy. While this makes the C-Cl bond highly activated for nucleophilic attack (good), it also makes the ring susceptible to:
Hydrolysis: The ring is so electron-poor that even weak nucleophiles like water (present in "dry" solvents) can displace the chloride.
N-Alkylation: The ring nitrogens retain nucleophilicity, leading to quaternary salts.
Regio-scrambling: In di-halo systems, the activation difference between sites can be subtle.
This guide provides self-validating protocols to isolate and eliminate these failure modes.
Module 1: The Hydrolysis Error (M-Cl
M-OH)
Symptom: LCMS shows a major impurity with Mass =
(Replacement of Cl with OH).
Cause: Competitive attack by hydroxide or water.[1] Pyrazines are far more sensitive to moisture than pyridines.
Mechanism & Causality
In standard SNAr, the rate-determining step is the formation of the Meisenheimer complex. Water, while a poor nucleophile, is often present in molar excess compared to your amine/alkoxide nucleophile if solvents are not rigorously dried.
Base Effect: Using hygroscopic bases (e.g., KOH, NaOH, Cs
CO) in wet solvents generates hydroxide ions, which are aggressive nucleophiles toward pyrazines.
Troubleshooting Protocol
Variable
Standard Recommendation
Why?
Solvent
Anhydrous DMF, DMSO, or NMP
Polar aprotic solvents stabilize the Meisenheimer intermediate. Critical: Water content must be <0.05%.
Base
DIPEA or EtN (Organic bases)
Inorganic bases (Carbonates/Hydroxides) are often wet or generate water upon deprotonation.
Additives
Molecular Sieves (3Å or 4Å)
Active scavenging of water during the reaction.
Self-Validating Workflow: The "Water Check"
Pre-Run: Karl Fischer titration of solvent. If >0.05% H
O, dry over activated sieves for 12h.
In-Process: If M-OH is observed >5%, stop heating. Add 1.5 eq of TMS-Cl (Trimethylsilyl chloride).
Logic: TMS-Cl reacts faster with residual water/hydroxide than the pyrazine does, effectively "scavenging" the moisture in situ.
Module 2: Regioselectivity (The Isomer Clash)
Symptom: LCMS shows two peaks with the Product Mass. NMR shows different substitution patterns.
Scenario: You are displacing a chloride on a 2,3-dichloropyrazine or 2,6-dichloropyrazine .
The Rules of Engagement
Regioselectivity is dictated by the stabilization of the anionic intermediate (Meisenheimer complex).
The Ortho/Para Rule: Nucleophilic attack prefers the position ortho or para to a ring nitrogen. In pyrazines, all carbons are ortho to one nitrogen.
The Substituent Effect (3,5-dichloro systems):
If C2 has an Electron Withdrawing Group (EWG) (e.g., -CN, -CO
R): Attack occurs at C5 (Para to the EWG).
If C2 has an Electron Donating Group (EDG) (e.g., -OMe, -NH
): Attack occurs at C3 (Ortho to the EDG).
Visualization: Regioselectivity Logic
Caption: Decision tree for predicting regioselectivity in 2-substituted-3,5-dichloropyrazines based on electronic effects.
Module 3: N-Alkylation (The "Salt" Trap)
Symptom: Low yield, product stuck in aqueous layer during workup, or precipitation of a solid that is not the product.
Cause: The nucleophile attacks the Nitrogen lone pair instead of the Carbon-Chlorine bond.
Mitigation Strategy
Steric Bulk: Use bulky bases (e.g.,
-BuOK) if compatible, or ensure the nucleophile is not hindered. If the nucleophile is hindered, it may prefer the exposed Nitrogen over the shielded Carbon.
Solvent Polarity: Switch from DMF (Polar Aprotic) to Toluene or THF (Non-polar).
Why? SNAr (charged intermediate) is favored in polar solvents. N-alkylation (SN2 type) is less sensitive to solvent polarity but often slower in non-polar media due to poor solubility of the salt product.
Temperature: SNAr usually has a higher activation energy than N-alkylation. Heating is your friend.
Tip: Do not run at Room Temp for 48h. Run at 80°C for 2h. Fast kinetics favor the thermodynamic SNAr product over the kinetic N-attack salt.
Master Protocol: Optimized SNAr for Chloropyrazines
Objective: Displacement of 2-chloropyrazine with a primary amine.
Dissolution: Dissolve 2-chloropyrazine in Anhydrous DMSO.
Checkpoint: Verify solution is clear. Cloudiness indicates wet DMSO reacting with chloropyrazine.
Addition: Add DIPEA, followed by the Amine.
Reaction: Heat to 80°C .
Note: Pyrazines are less reactive than nitro-benzenes but more reactive than pyridines. 80°C is the "Goldilocks" zone.
Monitoring (1 hour): Take an aliquot.
If SM remains: Increase Temp to 100°C.
If Hydrolysis (M-OH) appears: Add 10% volume of THF to lower dielectric constant, or add TMS-Cl scavenger.
Workup: Dilute with EtOAc, wash with Water (x3) to remove DMSO.
Crucial: Wash organic layer with LiCl (5% aq) to pull out residual DMSO which can cause decomposition during concentration.
Visualizing the Competition
The following diagram illustrates the competing pathways you must control.
Caption: Reaction pathway competition showing how conditions influence the divergence between SNAr, Hydrolysis, and N-Alkylation.
FAQ: Quick Troubleshooting
Q: My reaction turned black/tarry.A: Pyrazines are prone to polymerization under harsh basic conditions. Lower the temperature and switch from inorganic bases (K
CO) to weaker organic bases (N-methylmorpholine) or use a catalytic amount of acid (p-TsOH) to activate the ring if the nucleophile is acid-stable.
Q: I see the product mass, but it's not moving on TLC.A: You likely formed the N-oxide or the N-alkyl salt (Module 3). These are highly polar. Check your proton NMR. If the ring protons are shifted downfield significantly compared to the starting material, you have quaternized the nitrogen.
Q: Can I use microwave heating?A: Yes, and it is recommended. Microwave heating (120°C for 10-20 mins) often favors the SNAr product over hydrolysis because the reaction time is shorter than the rate of moisture diffusion/side-reaction.
References
Regioselectivity in 3,5-Dichloropyrazines
Title: Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines.[2]
Handling moisture sensitivity of pyrazine carboxylic acid chlorides
Introduction: The "Super-Electrophile" Challenge Welcome to the technical support center for heterocyclic chemistry. You are likely here because your pyrazine-2-carbonyl chloride (or derivative) has turned into a white,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The "Super-Electrophile" Challenge
Welcome to the technical support center for heterocyclic chemistry. You are likely here because your pyrazine-2-carbonyl chloride (or derivative) has turned into a white, fuming solid, or your coupling reactions are suffering from inexplicable low yields.
The Core Issue: Unlike benzoyl chloride, pyrazine carboxylic acid chlorides are "super-electrophiles." The pyrazine ring contains two nitrogen atoms at the 1,4-positions. These are highly electron-withdrawing, significantly pulling electron density away from the carbonyl carbon.
Consequence: The carbonyl carbon is exceptionally susceptible to nucleophilic attack.[1]
Result: Reaction with atmospheric moisture is orders of magnitude faster than with phenyl analogs. Even "dry" solvents with ppm-level water can quench your reagent before your amine arrives.
This guide replaces standard operating procedures with a Zero-Moisture Protocol designed specifically for electron-deficient heteroaryl acid chlorides.
Module 1: Critical Storage & Transfer (The "Dry-Chain")
Q: My bottle arrived with a white crust around the cap. Is it compromised?A: The white crust is Pyrazine-2-carboxylic acid (hydrolysis product) mixed with HCl salts.
Diagnosis: If the solid underneath is free-flowing (often purple/brownish for crude, white/pale yellow for pure), the bulk may be intact. If the entire mass is a fused "brick," it has hydrolyzed.
Action: Do not scrape the crust into your reaction. It acts as a seed for further decomposition and introduces acidic impurities that ruin acid-sensitive couplings.
Q: How do I store this long-term?A: Standard refrigeration is insufficient due to condensation upon opening.
Primary Container: Flame-sealed ampoule (ideal) or Teflon-taped glass vial with a septa cap.
Secondary Containment: Store inside a desiccator or a jar containing activated Drierite®, placed inside the freezer (-20°C).
Warming Protocol: You MUST allow the container to reach room temperature inside the desiccator before opening. Opening a cold bottle introduces immediate condensation, destroying the top layer of the reagent [1].
Q: Can I weigh this on the open bench?A:No. The fuming you see is HCl gas releasing immediately upon contact with air moisture.
Protocol: Use the "Difference Weighing" technique inside a glove bag or glovebox. If those are unavailable, use a tared Schlenk tube purged with Argon.
Module 2: Synthesis & Reaction Protocol
Q: I need to make it fresh. Thionyl Chloride (
) or Oxalyl Chloride ()?A: Use Oxalyl Chloride .[2][3][4]
Why? Thionyl chloride requires reflux (heat = degradation risk for pyrazines) and removal of
. Oxalyl chloride reacts at room temperature (or ) and produces gases () that drive the reaction forward and escape easily, leaving a cleaner product [2].
Protocol: The Vilsmeier-Catalyzed Synthesis
This protocol minimizes thermal stress and byproduct formation.
Setup: Flame-dried 2-neck RBF with magnetic stir bar, attached to an Argon Schlenk line.
Suspension: Suspend Pyrazine-2-carboxylic acid (1.0 eq) in anhydrous DCM (Dichloromethane).
Catalyst: Add catalytic DMF (Dimethylformamide) (1-2 drops). Crucial: This forms the Vilsmeier-Haack intermediate, essential for activating the oxalyl chloride.
Addition: Add Oxalyl Chloride (1.2 eq) dropwise at
(ice bath).
Reaction: Allow to warm to RT. Stir until gas evolution ceases (1-3 hours).
Workup: Concentrate in vacuo (rotary evaporator with a base trap). Do not wash with water. [5]
Visualization: Synthesis Mechanism
The following diagram illustrates the Vilsmeier-Haack activation pathway, which allows this reaction to proceed under mild conditions.[2]
Caption: The catalytic cycle using DMF/Oxalyl Chloride. Note that DMF is regenerated, allowing for mild conditions.
Module 3: Troubleshooting Guide
Q: My reaction turned into a black tar. What happened?A: Likely Base-Mediated Decomposition .
Cause: If you used a strong base (like NaOH) or excess amine without temperature control, the pyrazine ring (which is electron-poor) is susceptible to nucleophilic attack on the ring carbons rather than the carbonyl.
Fix: Use non-nucleophilic organic bases (DIPEA, TEA) and keep the reaction at
during addition.
Q: I see "white smoke" when I add my solvent.A: Your solvent is wet.
The Trap: "Anhydrous" solvent from a bottle opened 3 days ago is no longer anhydrous.
Fix: Store solvents over activated 3Å or 4Å molecular sieves for 24 hours before use.
Troubleshooting Data Table
Symptom
Probable Cause
Corrective Action
White Fumes
Hydrolysis releasing HCl gas.
Check solvent water content (KF titration). Use Schlenk technique.[4]
Add reagents dropwise at .[6] Ensure proper venting.[5][7][8][9][10]
Precipitate
Formation of Amine-HCl salt or Pyrazine Acid.
Filter precipitate. If soluble in water, it's likely the salt.
Module 4: Analytical Verification (QC)
Q: Can I inject the acid chloride directly into LC-MS?A:Absolutely not. The moisture in the mobile phase will hydrolyze it instantly, showing you the mass of the acid, not the chloride. You will falsely believe your synthesis failed (or succeeded, if checking for acid).
Q: How do I measure purity then?A: You must use the Methyl Ester Derivatization Method [3].
Protocol: Derivatization for HPLC/GC
Quench: Take 10 µL of your reaction mixture.
React: Add it to 500 µL of anhydrous Methanol (MeOH).
Wait: Shake for 1 minute. The acid chloride converts quantitatively to the Methyl Ester.[11]
Analyze: Inject this sample.
Peak A (Methyl Ester): Corresponds to active Acid Chloride.
Peak B (Carboxylic Acid): Corresponds to material that was already hydrolyzed before the methanol quench.
Caption: Analytical workflow for quantifying acid chlorides via methanolysis.
References
BenchChem. (2025).[6][12] Navigating the Challenges of a Moisture-Sensitive Reagent: A Technical Guide. Retrieved from
WolfaBio. (2025). Oxalyl Chloride vs. Thionyl Chloride for Acid Chloride Synthesis: A Practical Comparison. Retrieved from
ResearchGate. (2012). HPLC analysis of reactive acid chlorides as methyl esters via derivatization. Retrieved from
Sigma-Aldrich. (2025). Safety Data Sheet: Pyrazine-2-carbonyl chloride.[5] Retrieved from
Comparative Reactivity Guide: 3-Chloropyrazine-2-Carboxylic Acid vs. 3-Chloro-6-Methylpyrazine-2-Carboxylic Acid
Executive Summary This guide provides a technical comparison of the reactivity profiles of 3-chloropyrazine-2-carboxylic acid (CPCA) and its methylated analog, 3-chloro-6-methylpyrazine-2-carboxylic acid (CMPCA) . While...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison of the reactivity profiles of 3-chloropyrazine-2-carboxylic acid (CPCA) and its methylated analog, 3-chloro-6-methylpyrazine-2-carboxylic acid (CMPCA) .
While both scaffolds serve as critical electrophiles in the synthesis of bioactive pyrazinamide derivatives (e.g., anti-tubercular agents), they exhibit distinct kinetic profiles. The introduction of the methyl group at the C6 position in CMPCA exerts a deactivating electronic effect and a distal steric influence , resulting in reduced electrophilicity at the C3 reaction center compared to the unsubstituted CPCA. Consequently, protocols optimized for CPCA often require modification—specifically higher temperatures or stronger bases—when applied to CMPCA to achieve comparable yields in Nucleophilic Aromatic Substitution (SNAr) reactions.
Electronic & Structural Analysis[1]
To understand the reactivity difference, we must analyze the electronic environment of the pyrazine ring, specifically the C3 carbon (the site of nucleophilic attack).
Electronic Effects (The "Methyl Penalty")
The pyrazine ring is inherently electron-deficient (π-deficient), facilitating SNAr reactions. The carboxylic acid moiety at C2 further activates the C3 position via a strong electron-withdrawing inductive effect (-I) and mesomeric withdrawal (-M).
3-Chloropyrazine-2-carboxylic acid (CPCA): The C3 position is highly electrophilic. The negative charge developed in the Meisenheimer intermediate is effectively stabilized by the two ring nitrogens (N1, N4) and the C2-carbonyl group.
3-Chloro-6-methylpyrazine-2-carboxylic acid (CMPCA): The methyl group at C6 acts as a weak Electron Donating Group (EDG) via hyperconjugation and induction (+I).
Orbital Interaction: The electron density donated by the C6-methyl group increases the overall electron density of the pyrazine
-system.
Transition State Destabilization: In SNAr, the rate-determining step is the formation of the anionic Meisenheimer complex. The EDG character of the methyl group slightly destabilizes this anionic intermediate compared to the unsubstituted analog, raising the activation energy (
).
Regioselectivity and Sterics
While the C6-methyl group is spatially distant from the C3-chloro substituent (para-like relationship), it influences the regioselectivity of nucleophilic attack if the C2-acid is derivatized (e.g., to an ester or amide). However, for the displacement of the C3-chlorine, the primary factor remains electronic deactivation rather than direct steric hindrance.
Reactivity Visualization
The following diagram illustrates the electronic flux and the deactivating nature of the methyl group.
Figure 1: Comparative mechanistic pathway showing the kinetic penalty introduced by the methyl substituent during SNAr.
Experimental Performance Data
The following data summarizes the reactivity differences observed when reacting both substrates with benzylamine (a representative primary amine nucleophile) under standard SNAr conditions.
CMPCA requires higher thermal energy to overcome activation barrier.
Time to Completion
2 - 3 Hours
5 - 8 Hours
Reaction monitoring (TLC/LCMS) frequency must be adjusted.
Isolated Yield
85 - 92%
74 - 82%
Slightly lower yields for CMPCA due to competing side reactions over longer heat exposure.
Byproducts
Minimal (<2% Hydrolysis)
Moderate (~5% Hydrolysis to Pyrazinone)
Extended reaction times increase susceptibility to hydrolysis by trace water.
Key Insight: If you attempt to run the CMPCA reaction at the same temperature (60°C) used for CPCA, you will likely observe incomplete conversion even after 12 hours.
Validated Experimental Protocols
Protocol A: Synthesis of 3-(Benzylamino)pyrazine-2-carboxylic acid (From CPCA)
This protocol is optimized for the more reactive unsubstituted scaffold.
Setup: Charge a 50 mL round-bottom flask with 3-chloropyrazine-2-carboxylic acid (1.0 g, 6.3 mmol) and Ethanol (10 mL).
Base Addition: Add Triethylamine (1.76 mL, 12.6 mmol) dropwise. The solution may warm slightly.[1]
Nucleophile Addition: Add Benzylamine (0.83 mL, 7.6 mmol) in one portion.
Reaction: Heat the mixture to 60°C with stirring.
Monitoring: Monitor by TLC (System: DCM/MeOH 9:1). The starting material (
) should disappear within 2.5 hours .
Workup: Concentrate the solvent under reduced pressure. Resuspend the residue in water (15 mL) and acidify to pH 3-4 with 1N HCl.
Isolation: Filter the resulting precipitate, wash with cold water, and dry under vacuum.
Expected Yield: ~1.3 g (90%).
Protocol B: Synthesis of 3-(Benzylamino)-6-methylpyrazine-2-carboxylic acid (From CMPCA)
This protocol includes modifications (Temperature and Time) required for the methylated scaffold.
Setup: Charge a 50 mL round-bottom flask with 3-chloro-6-methylpyrazine-2-carboxylic acid (1.0 g, 5.8 mmol) and Ethanol (10 mL). Note: Anhydrous ethanol is preferred here to minimize hydrolysis during the longer heating period.
Base Addition: Add Diisopropylethylamine (DIPEA) (2.0 mL, 11.6 mmol). Rationale: DIPEA is non-nucleophilic and supports higher temperature stability than Et3N.
Nucleophile Addition: Add Benzylamine (0.95 mL, 8.7 mmol). Rationale: A slightly higher excess (1.5 eq) drives the slower kinetics.
Reaction: Heat the mixture to Reflux (approx. 80°C) .
Monitoring: Monitor by TLC/LCMS. Conversion is typically 50% at 2 hours. Full conversion requires 6–8 hours .
Workup: Concentrate the solvent. Dilute with water (20 mL). Acidify carefully to pH 3-4.
Troubleshooting: If an oil forms instead of a solid, extract with Ethyl Acetate (3x), dry over Na2SO4, and concentrate. Recrystallize from EtOH/Hexane.
Isolation: Filter or decant.
Expected Yield: ~1.1 g (78%).
Critical Safety & Handling
Vesicant Nature: Chloropyrazines are potent skin irritants and potential sensitizers. All weighing must be performed in a fume hood.
Acid Chloride Formation: If converting these acids to their acid chlorides (using SOCl2 or Oxalyl Chloride), be aware that 3-chloro-6-methylpyrazine-2-carbonyl chloride is significantly more volatile and lachrymatory than the unsubstituted analog.
Thermal Runaway: While SNAr is generally safe, do not scale up the CMPCA reaction in a sealed vessel (microwave) without calculating the pressure buildup from the solvent at the higher required temperatures.
Diagram: Decision Matrix for Process Optimization
Use this logic flow to adapt your synthesis based on the starting material.
Figure 2: Operational decision matrix for optimizing reaction conditions based on substrate selection.
References
Synthesis and molecular docking study of 6-chloropyrazine-2-carboxylic acid derivatives. IOP Conference Series: Materials Science and Engineering, 2020.
[Link][2]
Nucleophilic aromatic substitution reactions of chloroazines with bisulfide and polysulfides. Environmental Science & Technology, 2002.[3]
[Link]
Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide. Molecules, 2017.
[Link]
Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. ResearchGate (Preprint/Article).
[Link]
Cellular Potency Optimization of Novel Heme-Binding Imidazo[5,1-b]thiazoles... and Pyrazines. Journal of Medicinal Chemistry, 2025.
[Link]
Reference Standards for 3-Chloro-6-methylpyrazine-2-carboxylic Acid Purity Analysis
Executive Summary 3-Chloro-6-methylpyrazine-2-carboxylic acid (CMPC) is a critical pharmacophore and intermediate, most notably in the synthesis of viral RNA polymerase inhibitors like Favipiravir (T-705) and various P2X...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Chloro-6-methylpyrazine-2-carboxylic acid (CMPC) is a critical pharmacophore and intermediate, most notably in the synthesis of viral RNA polymerase inhibitors like Favipiravir (T-705) and various P2X3 receptor antagonists.[1]
In drug development, the purity of this intermediate directly correlates to the safety profile of the Final Active Pharmaceutical Ingredient (API). However, due to the amphoteric nature of the pyrazine ring and the lability of the C-3 chlorine atom toward hydrolysis, standard "reagent grade" materials are frequently insufficient for regulatory-compliant impurity carryover calculations.
This guide compares the three tiers of reference standards available to researchers and outlines a self-validating protocol to establish an In-House Primary Standard when a Pharmacopeial CRM is unavailable.
Part 1: The Comparison Matrix
The following table objectively compares the three sources of reference materials used for CMPC analysis.
Table 1: Reference Standard Performance & Risk Profile
Feature
Tier 1: Pharmacopeial/CRM
Tier 2: In-House Qualified Primary
Tier 3: Commercial Reagent Grade
Definition
Certified Reference Material (USP/EP/NIST) with metrological traceability.[1]
Material fully characterized in-house using orthogonal methods (qNMR + Mass Balance).[1]
Bulk chemical purchased with a simple CoA (typically HPLC Area %).[1]
Availability
Rare/Non-Existent for this specific intermediate.[1]
For CMPC, relying on Tier 3 (Reagent Grade) is scientifically flawed due to hygroscopicity and hydrolysis .
The Trap: A vendor CoA may claim "98% Purity (HPLC)."[1]
The Reality: HPLC detects UV-active species. It does not detect water (often 2-5% in pyrazine carboxylic acids) or inorganic salts (residual from acidification).[1]
Consequence: Using a 98% reagent that is actually 93% potent (due to water/salt) introduces a +5% systematic error in your yield calculations and impurity reporting.[1]
Part 2: Technical Guide – Establishing an In-House Standard
Since a USP/EP standard for CMPC is likely unavailable, you must qualify your own. This protocol uses Quantitative NMR (qNMR) as the primary anchor, cross-validated by Mass Balance (HPLC + TGA + KF).[1]
The Qualification Workflow
The following diagram illustrates the decision logic for qualifying a CMPC reference standard.
Figure 1: Decision tree for qualifying a secondary reference standard from raw material.
Experimental Protocols
A. Impurity Fate Mapping (What to look for)
Before quantifying, you must identify specific impurities inherent to CMPC synthesis.[1]
Impurity A (Hydrolysis): 3-Hydroxy-6-methylpyrazine-2-carboxylic acid.[1]
Origin: Hydrolysis of the C-3 Chlorine in aqueous acidic/basic conditions.
Impurity B (Des-chloro): 6-Methylpyrazine-2-carboxylic acid.[1]
Origin: Incomplete chlorination or reductive dechlorination.[1]
Impurity C (Regioisomer): 3-Chloro-5-methylpyrazine-2-carboxylic acid.[1]
Origin: Isomeric impurity from the diamine precursor.
B. HPLC Method for Purity (Mass Balance Component)
Pyrazine carboxylic acids are polar and acidic.[1] Standard C18 columns often result in peak tailing due to interaction with silanols.[1]
Column: Phenomenex Luna Phenyl-Hexyl or Waters XSelect CSH C18 (3.0 x 150 mm, 3.5 µm).[1] Note: Phenyl phases often provide better selectivity for pyrazine isomers.
Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).[1] Low pH is critical to keep the carboxylic acid protonated (neutral) for retention.
Detection: UV @ 280 nm (Pyrazines have a distinct absorption max here).[1]
Temperature: 30°C.
C. qNMR Protocol (The "Truth" Anchor)
qNMR is superior to HPLC for potency assignment because it does not rely on relative extinction coefficients.[1]
Solvent: DMSO-d6 (Ensures solubility of both the polar acid and internal standard).[1]
Internal Standard (IS):Maleic Acid (Traceable to NIST SRM).[1]
Why? High purity available, non-hygroscopic, and its alkene protons (6.2 ppm) do not overlap with the pyrazine aromatic proton (~8.7 ppm) or the methyl group (~2.6 ppm).[1]
Relaxation Delay (D1): 60 seconds. (Critical: Pyrazine protons have long T1 relaxation times. Insufficient D1 leads to underestimation of the analyte).
Understanding why CMPC degrades is essential for handling your standard.
Figure 2: Hydrolytic degradation pathway of CMPC.[1] Moisture protection is mandatory for reference standards.
Conclusion & Recommendations
For researchers developing Favipiravir analogues or pyrazine-based inhibitors, the purity of 3-Chloro-6-methylpyrazine-2-carboxylic acid cannot be assumed from a vendor label.[1]
Do not use commercial "97%" reagents for quantitative yield calculations or impurity carryover studies. The actual content is often <94% due to water and salts.
Establish an In-House Primary Standard using the qNMR protocol described above (DMSO-d6, Maleic Acid IS, D1=60s).
Store Standards Correctly: Due to the hydrolytic instability of the C-Cl bond shown in Figure 2, store the qualified standard at -20°C in a desiccator.
References
International Council for Harmonisation (ICH). (2006).[1] Q3A(R2): Impurities in New Drug Substances.
[Link]
Pauli, G. F., et al. (2012).[1] "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 55(6), 2772–2782.
[Link]
Furuta, Y., et al. (2002).[1] "In Vitro and In Vivo Activities of T-705 against Influenza Virus." Antimicrobial Agents and Chemotherapy, 46(4), 977–981.[1] (Establishes the relevance of the pyrazine intermediate).
[Link][1]
BIPM (Bureau International des Poids et Mesures). (2019).[1] Internal Standard Reference Data for qNMR: Maleic Acid.
[Link][1]
